3-(3,5-Dimethylphenyl)imino-1-phenylindol-2-one

• IUPAC Name: 3-(3,5-dimethylphenyl)imino-1-phenylindol-2-one
• InChI: InChI=1S/C22H18N2O/c1-15-12-16(2)14-17(13-15)23-21-19-10-6-7-11-20(19)24(22(21)25)18-8-4-3-5-9-18/h3-14H,1-2H3
• InChI Key: BFPPOJSNKOGZKR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)N=C2C3=CC=CC=C3N(C2=O)C4=CC=CC=C4)C
• Molecular Formula: C22H18N2O
• Molecular Weight: 326.4 g/mol
• CAS No.: 303984-61-4

Description

“3-(3,5-Dimethylphenyl)imino-1-phenylindol-2-one” is a chemical compound. Unfortunately, there is limited information available about this specific compound.

Scientific Research Applications

Synthesis and Material Design

• One-pot Synthesis Methods : A study highlights an efficient one-pot, three-component synthesis of dialkyl 2,5-bis((2,6-dimethylphenyl)imino)-2,5-dihydrofuran-3,4-dicarboxylate derivatives, demonstrating the method's high bond-forming efficiency and yield, relevant to derivatives of the compound (Maghsoodlou et al., 2014).

Chemical Properties and Analysis

• Molecular Structures and Magnetic Properties : Research on trinuclear Copper(II) complexes with Biphenol-Based dinucleating ligands, involving related compounds, provides insights into the magnetic susceptibility, EPR, UV–Vis, IR, CV, and single-crystal X-ray diffraction analysis (Filkale & Gangwar, 2020).

• Electrochemical and Quantum Studies : A study investigating the adsorption and inhibition effects of novel anil compounds on mild steel in H2SO4 solution, including derivatives similar to the compound , offers insights into corrosion inhibition mechanisms and theoretical calculations (El-Lateef, Abu‐Dief & El-Gendy, 2015).

Crystallography and Coordination Chemistry

• Crystal and Molecular Structures : Research on the crystal and molecular structures of symmetric vinamidinium salts provides valuable data on the structures of compounds related to 3-(3,5-Dimethylphenyl)imino-1-phenylindol-2-one (Sridhar et al., 2002).

• Synthesis and Application in Polymerization : Studies discuss the synthesis and characterization of chiral complexes with potential application in the synthesis of nanosized dendritic polyethylene (Yuan et al., 2013).

Luminescence Sensing

• Luminescence Sensing of Chemicals : Research on lanthanide metal-organic frameworks based on dimethylphenyl imidazole dicarboxylate reveals their potential as fluorescence sensors for benzaldehyde-based derivatives (Shi et al., 2015).

Computational Analysis and Bioactivity

• Optoelectronic Properties and Bioactivity : A comprehensive study combines experimental and computational methods to analyze the molecular structure, optoelectronic properties, and bioactivity of imine derivatives, relevant to the compound of interest (Ashfaq et al., 2022).